![molecular formula C8H7N3O2 B1485362 (2E)-3-[1-(cyanomethyl)-1H-pyrazol-4-yl]prop-2-enoic acid CAS No. 2089563-46-0](/img/structure/B1485362.png)
(2E)-3-[1-(cyanomethyl)-1H-pyrazol-4-yl]prop-2-enoic acid
Overview
Description
This compound contains a pyrazole ring, which is a type of aromatic organic compound. The pyrazole ring is substituted with a cyanomethyl group and a prop-2-enoic acid group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrazole ring, along with the cyanomethyl and prop-2-enoic acid substituents .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. The cyanomethyl group could undergo reactions typical of nitriles, while the prop-2-enoic acid group could participate in reactions typical of carboxylic acids .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present .Scientific Research Applications
Nanotechnology
The compound’s structure could be utilized in the field of nanotechnology. For instance, it might be used to create molecular scaffolds for the construction of nanoscale devices or sensors, which could have applications in medicine or environmental monitoring.
Each of these applications leverages the unique chemical structure of “(2E)-3-[1-(cyanomethyl)-1H-pyrazol-4-yl]prop-2-enoic acid” to explore new frontiers in scientific research and development. While the current web search did not yield specific details on the applications, the potential uses outlined are based on the chemical structure and common practices in related fields .
Mechanism of Action
Future Directions
properties
IUPAC Name |
(E)-3-[1-(cyanomethyl)pyrazol-4-yl]prop-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c9-3-4-11-6-7(5-10-11)1-2-8(12)13/h1-2,5-6H,4H2,(H,12,13)/b2-1+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCAVEQYBZQAVRL-OWOJBTEDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1CC#N)C=CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(C=NN1CC#N)/C=C/C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-3-[1-(cyanomethyl)-1H-pyrazol-4-yl]prop-2-enoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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